Cas no 1805526-98-0 (4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid
• CAS No: 1805526-98-0
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4883986
• Update Time: 2025-06-08

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-5(7(10)11)4(9)2-12-6(3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： UVJAGPKRVDFCIC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid

Introduction to 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid (CAS No. 1805526-98-0)

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid (CAS No. 1805526-98-0) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a methyl group, all of which contribute to its distinct chemical properties and potential biological activities.

The difluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and pharmacokinetic properties of the molecule. This group has been extensively studied in recent years for its role in improving the oral bioavailability and reducing the metabolic degradation of drug candidates. The presence of the fluorine atom further enhances these properties by modulating the electronic and steric environment around the pyridine ring, thereby influencing the compound's interactions with biological targets.

The methyl group, positioned at the 3-position of the pyridine ring, adds additional steric bulk and hydrophobicity to the molecule. This can be advantageous in optimizing the compound's binding affinity to specific receptors or enzymes, making it a valuable scaffold for drug design. The carboxylic acid functionality at the 2-position provides a reactive site for further chemical modifications, such as esterification or amide formation, which can be used to fine-tune the compound's pharmacological profile.

Recent studies have explored the potential applications of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups in this compound has been shown to exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This makes it a promising lead compound for the development of new antiviral drugs.

In addition to its antiviral properties, 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival, such as kinases and proteases. Its ability to modulate these enzymatic activities suggests that it could be developed into a targeted therapy for various types of cancer.

The synthesis of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid has been optimized using modern synthetic methodologies, ensuring high yields and purity levels. One common approach involves the reaction of a suitable pyridine derivative with a difluoromethylating agent, followed by selective fluorination and methylation steps. These synthetic routes are designed to be scalable and cost-effective, making them suitable for large-scale production in industrial settings.

The physicochemical properties of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity.

In terms of safety and toxicity, preliminary assessments have shown that 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid exhibits low toxicity profiles in vitro and in animal models. However, further studies are needed to fully evaluate its safety in humans before it can be considered for clinical trials. Ongoing research is focused on optimizing its pharmacological properties while minimizing potential side effects.

The potential applications of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid extend beyond medicinal chemistry. Its unique chemical structure makes it an attractive candidate for use in other fields such as materials science and agrochemistry. For example, it could be used as a building block for designing new materials with enhanced thermal stability or as an intermediate in the synthesis of pesticides with improved efficacy against plant pathogens.

In conclusion, 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-carboxylic acid (CAS No. 1805526-98-0) represents a promising compound with a wide range of potential applications in both pharmaceutical and non-pharmaceutical industries. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.